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Compound of Interest

Compound Name: N-12:0-1-Deoxysphinganine

Cat. No.: B3093566 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent bioactive lipids like N-12:0-1-Deoxysphinganine.

This guide provides essential safety and logistical information, including detailed personal

protective equipment (PPE) protocols, operational workflows, and disposal plans to foster a

secure research environment. Adherence to these guidelines will help minimize risks and

ensure the integrity of your experimental outcomes.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when working with N-12:0-1-
Deoxysphinganine. The following table summarizes the recommended PPE, categorized by

the type of protection.
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Protection Type
Recommended
PPE

Purpose Standard

Eye and Face

Protection

Tightly fitting safety

goggles with side-

shields or a full-face

shield.

To protect against

splashes and

aerosols.

Conforming to EN 166

(EU) or NIOSH (US).

[1]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned,

fire/flame-resistant lab

coat, long pants, and

closed-toe shoes.[1]

[2]

To prevent skin

contact with the

chemical and protect

against spills.

Gloves must satisfy

the specifications of

EU Directive

89/686/EEC and the

standard EN 374

derived from it.[1]

Respiratory Protection

Not generally required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, or

if exposure limits are

exceeded, a NIOSH-

approved full-face

respirator is

recommended.[1][2]

To protect against

inhalation of dust or

aerosols.

NIOSH approved.[2]

Operational Protocol: From Receipt to Disposal
A systematic workflow is essential for the safe handling of N-12:0-1-Deoxysphinganine. The

following experimental workflow outlines the key steps from receiving the compound to its final

disposal.
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Preparation

Handling and Experimentation

Cleanup and Disposal

1. Receiving and Inspection
Inspect container for damage upon arrival.

2. Storage
Store at -20°C in a tightly sealed container in a dry, dark, and well-ventilated area.

3. Don PPE
Wear appropriate PPE as specified in the table above.

4. Work in a Ventilated Area
Conduct all handling within a certified chemical fume hood to minimize inhalation exposure.

5. Weighing
Carefully weigh the required amount, avoiding dust generation.

6. Dissolving
Promptly dissolve in an appropriate inert, non-alcoholic solvent such as chloroform.

7. Experimental Use
Use clean glassware and Teflon-lined stoppers to prevent contamination.

8. Decontamination
Decontaminate all surfaces and equipment after use.

9. Waste Collection
Collect all contaminated materials (gloves, wipes, containers) in a designated, sealed hazardous waste container.

10. Waste Labeling
Clearly label the waste container with 'Hazardous Waste: N-12:0-1-Deoxysphinganine' and associated hazards.

11. Disposal
Arrange for disposal through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of N-12:0-1-Deoxysphinganine.
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Emergency Procedures
In the event of an exposure, immediate and appropriate first-aid measures are critical.

Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan
Proper disposal of N-12:0-1-Deoxysphinganine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Contaminated Materials: All materials that have come into contact with N-12:0-1-
Deoxysphinganine, including gloves, lab coats, absorbent materials, and empty containers,

should be considered contaminated.[2] These items must be collected in a designated,

sealed hazardous waste container.[1][2]

Waste Labeling: Clearly label all waste containers with the contents ("Hazardous Waste: N-
12:0-1-Deoxysphinganine") and the associated hazards.[2]
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Disposal: The collected chemical waste should be disposed of through a licensed

professional waste disposal service.[1] Discharge into the environment must be avoided.[1]

Adhere to all federal, state, and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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